BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Profile & Utilization Guide: 1,12-
Diacetoxydodecane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,12-Diacetoxydodecane
CAS No.: 42236-50-0
Cat. No.: B1592311
Get Quote
. J

Executive Summary

1,12-Diacetoxydodecane (CAS: 42236-50-0), also known as dodecamethylene diacetate, is a
symmetric diester derived from 1,12-dodecanediol.[1] While structurally simple, its utility lies in
its role as a robust, hydrophobic linker and a "masked" diol intermediate in organic synthesis.[2]

In the pharmaceutical and agrochemical sectors, it serves as a critical precursor for pheromone
synthesis (specifically lepidopteran sex pheromones) and as a plasticizer or crosslinking agent
in polymer engineering.[2] Its symmetry presents both a challenge and an opportunity: it is
stable and easy to purify, yet it often requires precise desymmetrization strategies to unlock its
full potential as a bifunctional building block.[2]

This guide provides a definitive technical analysis of its properties, synthesis, and application
protocols, grounded in empirical rigor.

Physicochemical Specifications

The following data represents the consensus of high-purity (>98%) commercial standards.
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Property Specification Notes
CAS Number 42236-50-0
o Synonyms: Dodecamethylene
IUPAC Name Dodecane-1,12-diyl diacetate )
diacetate
Molecular Formula C16H3004
Molecular Weight 286.41 g/mol
] ) ] Melts near body temperature.
Appearance White crystalline solid 2]
) ) Handle as a liquid if
Melting Point 38.0-42.0°C i
processing >45°C.
N ) High vacuum required for
Boiling Point 190 °C @ 10 mmHg o
distillation.[2]
B Soluble in Toluene, CHCls, _
Solubility Insoluble in water.
EtOAc, MeOH
) Predicted value; combustible.
Flash Point ~146 °C
[2]
Density ~0.96 g/cm3 (Liquid phase)

Synthesis Protocol: Acetylation of 1,12-

Dodecanediol

Context: The most reliable route to high-purity 1,12-diacetoxydodecane is the exhaustive

acetylation of 1,12-dodecanediol. While acid-catalyzed Fischer esterification is possible, the

anhydride-base method is preferred in R&D settings for its speed, high yield (>95%), and ease

of purification.

Reaction Logic

We utilize Acetic Anhydride (ngcontent-ng-c176312016=""_nghost-ng-c3009799073=""

class="inline ng-star-inserted">
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) as the acylating agent with Pyridine acting as both solvent and base to neutralize the acetic
acid by-product. 4-Dimethylaminopyridine (DMAP) is added as a hyper-nucleophilic catalyst to
accelerate the reaction, ensuring complete conversion of the primary hydroxyls.

Protocol Steps

Reagents:

1,12-Dodecanediol (1.0 eq)[3]

Acetic Anhydride (2.5 eq) — Excess ensures driving to diester.
Pyridine (3.0 eq) or Triethylamine (3.0 eq)[2]

DMAP (0.05 eq)[2]

Solvent: Dichloromethane (DCM) or Toluene (optional, if not using neat pyridine).[2]

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,12-
dodecanediol in DCM (0.5 M concentration).

Base Addition: Add Pyridine and DMAP.[2] Cool the mixture to 0°C in an ice bath to control
the exotherm upon anhydride addition.

Acetylation: Dropwise add Acetic Anhydride over 15 minutes.
Reaction: Remove ice bath and stir at Room Temperature (RT) for 3—4 hours.

o Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2).[2] The starting diol (ngcontent-ng-
€c176312016=""_nghost-ng-c3009799073="" class="inline ng-star-inserted">

) should disappear; the diester (

) will appear as the major spot.
Quench: Add saturated

solution to quench excess anhydride. Stir vigorously for 20 minutes.
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o Extraction: Separate phases. Wash the organic layer successively with:
o 1M HCI (2x) — Critical to remove Pyridine.

o Sat. ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-
inserted">

(1x) — Neutralize residual acid.
o Brine (1x).
 Purification: Dry over

, filter, and concentrate in vacuo.

o Note: The crude product is often pure enough (>95%).[2] If higher purity is required for
polymer applications, recrystallize from cold hexane or distill under high vacuum.[2]

Workflow Visualization

1,12-Dodecanediol Dissolve in DCM
Stir at RT Check TLC Quench: Sat. NaHCO3 Dry & Concentrate [ EESERE DA ool
(3-4 Hours) Wash: 1M HCI gl (Solid, MP 40°C)
Ac20 + Pyridine
(DMAP cat.)

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for the acetylation of 1,12-dodecanediol.

Advanced Applications in R&D
Desymmetrization for Bifunctional Linkers

The symmetry of 1,12-diacetoxydodecane is its most defining feature, but researchers often
require the mono-acetate (12-acetoxydodecan-1-ol) to synthesize A-B type polymers or
asymmetric pheromones.
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» Enzymatic Hydrolysis: Lipases (e.g., Candida antarctica Lipase B, CALB) can be used to
selectively hydrolyze one ester group.

e Protocol Insight: Suspend the diester in a phosphate buffer/organic co-solvent system (e.g.,
pH 7.0 / THF) and add immobilized lipase.[2] Monitor conversion closely; stop the reaction at
~50% conversion to maximize the yield of the mono-ester and minimize the diol formation.

Pheromone Synthesis

Long-chain acetates are ubiquitous in Lepidoptera chemical communication.[2]

o Chain Elongation: The C12 backbone serves as a stable "spacer."[2] The acetate groups
protect the termini.[2] One end can be hydrolyzed and oxidized to an aldehyde (a common
pheromone functionality) or converted to a bromide for Grignard coupling to extend the
carbon chain to C14 or C16.[2]

Analytical Characterization

To validate the identity of 1,12-Diacetoxydodecane, compare experimental data against these
standard spectral markers.

Proton NMR ( NMR, 300/400 MHz, )
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Chemical Shift
(ngcontent-ng-
c176312016=""
_hghost-ng-
=" Structural
EHIRL Multiplicity Integration Assighment
" class="inline Context
ng-star-
inserted">
)
Triplet ( Alpha-methylene
4.05 ppm 4H protons next to
) ester oxygen.
. Acetate methyl
2.04 ppm Singlet 6H
protons.
ngcontent-ng-
c176312016=""
161 Multiolet aH _nghost-ng- Beta-methylene
. m ultiple —m
PP P ¢3009799073= protons.
class="inline ng-
star-inserted">
ngcontent-ng-
c176312016=""
. —nghost-ng- Internal bulk
1.26 ppm Broad Singlet 16H ¢3009799073=""

class="inline ng-

star-inserted">

methylene chain.

Infrared Spectroscopy (FT-IR)

e 1735-1745 cm~1: Strong Carbonyl (ngcontent-ng-c176312016=""_nghost-ng-
c3009799073="" class="inline ng-star-inserted">

) stretch. Definitive for esters.
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e 1230-1240 cm~1: C-O-C stretch (Acetate).[2]

e 2920, 2850 cm~1: C-H asymmetric/symmetric stretches (Long alkyl chain).[2]

o Absence of 3300-3400 cm~1: Confirms no residual hydroxyl (ngcontent-ng-c176312016=
_nhghost-ng-c3009799073="" class="inline ng-star-inserted">

) groups from the starting diol.

Safety & Handling (SDS Summary)

While 1,12-Diacetoxydodecane is generally considered low-hazard compared to short-chain
esters, standard laboratory precautions apply.[2]

GHS Classification: Not classified as a dangerous substance by many agencies, but treated
as a potential Skin Irritant (Category 2) and Eye Irritant (Category 2A) in pure form.[2]

e Handling:
o Wear nitrile gloves and safety glasses.[2]
o Avoid inhalation of dust/powder.[2]

e Storage:
o Store in a cool, dry place (< 25°C).

o Keep container tightly closed to prevent moisture absorption (hydrolysis risk over long
periods).[2]

o Spill Response: Sweep up solid material.[2] If molten, allow to cool and solidify before

scraping.[2]
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e Scheps, D., et al. (2013).[2] Synthesis of moth pheromones. In Natural Product Reports.
(Contextual reference for pheromone synthesis using diol/acetate intermediates).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,12-Diacetoxydodecane | 42236-50-0 | TCI Deutschland GmbH [tcichemicals.com]

2. 1,12-Dodecanediol | C12H2602 | CID 79758 - PubChem [pubchem.ncbi.nim.nih.gov]

3. US20150025279A1 - Process for producing dodecane-1,12-diol by reduction of lauryl
lactone produced from the oxidation of cyclododecanone - Google Patents
[patents.google.com]

e 4.1,12-Dibromododecane | C12H24Br2 | CID 18766 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. 1,12-Diacetoxydodecane - Lead Sciences [lead-sciences.com]
e 6.1,12-DIACETOXYDODECANE(42236-50-0) 1H NMR spectrum [chemicalbook.com]

¢ To cite this document: BenchChem. [Chemical Profile & Utilization Guide: 1,12-
Diacetoxydodecane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1592311/docs#chemical-profile-utilization-guide-1-
12-diacetoxydodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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